Cas no 20300-10-1 (naphthalene-1-carbothioamide)
Naphthalene-1-carbothioamide is a sulfur-containing organic compound derived from naphthalene, featuring a carbothioamide functional group at the 1-position. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly as a precursor for heterocyclic compounds and coordination complexes. Its thioamide moiety enhances chelating properties, useful in metal ion binding applications. The compound exhibits stability under standard conditions and is soluble in common organic solvents, facilitating its use in various reactions. Its aromatic backbone contributes to rigidity, aiding in the design of structured molecular frameworks. Naphthalene-1-carbothioamide is employed in pharmaceutical and materials research for its versatile functionalization potential.
naphthalene-1-carbothioamide structure
Product Name:naphthalene-1-carbothioamide
CAS No:20300-10-1
MF:C11H9NS
MW:187.260861158371
MDL:MFCD08164114
CID:909510
PubChem ID:3981658
Update Time:2025-05-28
naphthalene-1-carbothioamide Chemical and Physical Properties
Names and Identifiers
-
- naphthalene-1-carbothioamide
- Naphthalene-1-thiocarboxamide
- SY067072
- DTXSID40398372
- STL302058
- 1-Naphthalenecarbothioamide
- C11H9NS
- CS-0205330
- SCHEMBL3058525
- NSC 240970
- BS-21878
- MFCD08164114
- AKOS000129348
- NSC-240970
- EN300-127253
- NSC240970
- Naphthalene-1-thiocarboxamide, 97%
- 20300-10-1
-
- MDL： MFCD08164114
- Inchi： 1S/C11H9NS/c12-11(13)10-7-3-5-8-4-1-2-6-9(8)10/h1-7H,(H2,12,13)
- InChI Key： DRCKUACWKCMOCB-UHFFFAOYSA-N
- SMILES： S=C(C1C=CC=C2C=CC=CC2=1)N
Computed Properties
- Exact Mass: 187.04600
- Monoisotopic Mass: 187.04557046g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 58.1Ų
Experimental Properties
- Melting Point: 126-130 °C
- PSA: 58.11000
- LogP: 3.17430
naphthalene-1-carbothioamide Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
naphthalene-1-carbothioamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-VC017-200mg |
Naphthalene-1-thiocarboxamide |
20300-10-1 | 97% | 200mg |
￥346.0 | 2022-02-28 | |
| TRC | N325023-10mg |
Naphthalene-1-carbothioamide |
20300-10-1 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | N325023-50mg |
Naphthalene-1-carbothioamide |
20300-10-1 | 50mg |
$ 65.00 | 2022-06-02 | ||
| TRC | N325023-100mg |
Naphthalene-1-carbothioamide |
20300-10-1 | 100mg |
$ 80.00 | 2022-06-02 | ||
| Chemenu | CM236350-100g |
Naphthalene-1-thiocarboxamide |
20300-10-1 | 95% | 100g |
$523 | 2021-08-04 | |
| Chemenu | CM236350-100g |
Naphthalene-1-thiocarboxamide |
20300-10-1 | 95% | 100g |
$523 | 2023-01-07 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | H52204-1g |
Naphthalene-1-thiocarboxamide, 97% |
20300-10-1 | 97% | 1g |
￥774.00 | 2022-03-28 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | H52204-5g |
Naphthalene-1-thiocarboxamide, 97% |
20300-10-1 | 97% | 5g |
￥3086.00 | 2022-03-28 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 738344-1G |
naphthalene-1-carbothioamide |
20300-10-1 | 97% | 1G |
￥386.36 | 2022-02-24 | |
| eNovation Chemicals LLC | D768582-1g |
1-Naphthalenecarbothioamide |
20300-10-1 | 97% | 1g |
$215 | 2024-06-07 |
naphthalene-1-carbothioamide Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
20300-10-1 (naphthalene-1-carbothioamide) Related Products
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- 57774-76-2(4-Ethylthiobenzamide)
- 13363-51-4(1,4-Benzenedicarbothioamide)
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